Cas no 1889655-10-0 (2-methyl-2-(2-methyl-1,3-thiazol-4-yl)propanenitrile)

• Product Name: 2-methyl-2-(2-methyl-1,3-thiazol-4-yl)propanenitrile
• CAS No: 1889655-10-0
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 5824331
• PubChem ID: 116890147
• Update Time: 2025-05-24

2-methyl-2-(2-methyl-1,3-thiazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-1,3-thiazol-4-yl)propanenitrile
• EN300-1778210
• 1889655-10-0

• Inchi： 1S/C8H10N2S/c1-6-10-7(4-11-6)8(2,3)5-9/h4H,1-3H3
• InChI Key： UAKNEPSQEFTADP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 166.05646950g/mol
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-methyl-2-(2-methyl-1,3-thiazol-4-yl)propanenitrile

Introduction to 2-Methyl-2-(2-Methyl-1,3-Thiazol-4-Yl)Propanenitrile (CAS No. 1889655-10-0)

2-Methyl-2-(2-Methyl-1,3-Thiazol-4-Yl)Propanenitrile, also known by its CAS registry number CAS No. 1889655-10-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of nitriles and features a thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the thiazole ring and the nitrile group makes this compound unique in terms of its chemical properties and potential applications.

The structure of 2-Methyl-2-(2-Methyl-1,3-Thiazol-4-Yl)Propanenitrile consists of a central thiazole ring substituted with two methyl groups at positions 2 and 4. The nitrile group is attached to the propanenitrile chain, which is further connected to the thiazole ring. This arrangement imparts the compound with distinct electronic properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The thiazole ring is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising scaffold for developing new therapeutic agents. Researchers have explored the use of CAS No. 1889655-10-based compounds in anti-inflammatory and anticancer drug development, demonstrating their potential as lead molecules for further optimization.

In addition to its biological applications, 2-Methyl-2-(2-Methyl-1,3-Thiazol-4-Yl)Propanenitrile has shown promise in materials science. Its nitrile group can undergo various reactions, such as polymerization or cross-linking, making it a candidate for synthesizing advanced materials like polymers or composites with tailored properties. Recent advancements in green chemistry have also led to the exploration of this compound as a building block for sustainable materials.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have developed efficient synthetic routes that minimize waste and improve yield, aligning with the principles of environmentally friendly chemistry. These methods have been documented in recent publications, showcasing the growing interest in this compound's synthesis and characterization.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of CAS No. 1889655-based compounds. These analytical tools provide critical insights into the molecular structure and behavior under different conditions.

In conclusion, 2-Methyl-2-(2-Methyl-1,3-Thiazol-4-Yl)Propanenitrile) (CAS No. 1889655-10-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis.